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Compound of Interest

Compound Name: 3-Chloro-2-nitrotoluene

Cat. No.: B1582514 Get Quote

An In-depth Technical Guide to 3-Chloro-2-nitrotoluene: Properties, Synthesis, and

Applications

Authored by a Senior Application Scientist
Abstract: This technical guide provides a comprehensive overview of 3-Chloro-2-nitrotoluene,

a pivotal chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.

This document details its chemical and physical properties, established synthesis protocols,

key applications with a focus on drug development, and essential safety and handling

guidelines. The information presented herein is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis, offering both

foundational knowledge and practical insights.

Chemical Identity and Core Properties
3-Chloro-2-nitrotoluene, also known by its IUPAC name 1-chloro-3-methyl-2-nitrobenzene, is

a substituted aromatic compound.[1] Its unique molecular structure, featuring chloro, nitro, and

methyl groups on a benzene ring, makes it a versatile precursor in various organic syntheses.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Source

Molecular Formula C₇H₆ClNO₂ [1][2]

Molecular Weight 171.58 g/mol [1]

CAS Number 5367-26-0 [1][2][3]

EC Number 226-354-8 [1]

IUPAC Name
1-chloro-3-methyl-2-

nitrobenzene
[1]

Synonyms
3-Chloro-2-nitrotoluene,

Toluene, 3-chloro-2-nitro-
[1][3][4]

Table 2: Physicochemical Properties
Property Value Source

Appearance
Pale yellow clear liquid or

White to Yellow powder/lump
[4][5]

Melting Point 22-23 °C [4]

Boiling Point
251.9 °C at 760 mmHg; 80 °C

at 2 mmHg
[4][5]

Density 1.324 g/cm³ [4]

Flash Point 106.2 °C [4]

Refractive Index 1.54 [5]

Storage

Room temperature,

recommended <15°C in a cool,

dark place under an inert gas.

Air sensitive.

[5]

Molecular Structure
The arrangement of the chloro, nitro, and methyl groups on the toluene backbone dictates the

reactivity and synthetic utility of 3-Chloro-2-nitrotoluene.
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Caption: Molecular structure of 3-Chloro-2-nitrotoluene (C₇H₆ClNO₂).

Synthesis and Manufacturing Protocols
The synthesis of 3-Chloro-2-nitrotoluene is critical for its availability as a raw material.

Several synthetic routes have been developed, with the choice of method often depending on

factors like starting material availability, desired yield, and purity.

Protocol 1: Synthesis from 2,6-Dichloronitrobenzene
This method involves a multi-step process starting from 2,6-dichloronitrobenzene.[6] The

rationale behind this pathway is to introduce the methyl group through a series of reactions that

ultimately replace one of the chlorine atoms.

Experimental Workflow:

2,6-Dichloronitrobenzene +
Cyanide & tert-butyl acetate

2-cyano-2-(3-Chloro-2-nitrophenyl)
tert-butyl acetate

Reaction in DMF
with K₂CO₃ Hydrolysis and Decarboxylation

(HCl and Acetic Acid) 3-chloro-2-nitrophenylacetic acid Decarboxylation
(K₂CO₃, DMF) 3-Chloro-2-nitrotoluene

3-Chloro-2-toluidine Diazotization
(H₂SO₄, NaNO₂) Diazo compound Reaction with

Cuprocuprisulfite & NaNO₂
3-Chloro-2-nitrotoluene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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